Cas no 3291-38-1 (Pentanoic acid, 2-acetyl-2-methyl-4-oxo-, methyl ester)
3291-38-1 structure
Product Name:Pentanoic acid, 2-acetyl-2-methyl-4-oxo-, methyl ester
CAS No:3291-38-1
MF:C9H14O4
MW:186.205063343048
CID:1454110
Update Time:2024-08-25
Pentanoic acid, 2-acetyl-2-methyl-4-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 2-acetyl-2-methyl-4-oxo-, methyl ester
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- Inchi: 1S/C9H14O4/c1-6(10)5-9(3,7(2)11)8(12)13-4/h5H2,1-4H3
- InChI Key: SRVAKFVREBGGTL-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(C(C)=O)(C)CC(=O)C
Computed Properties
- Exact Mass: 186.08922
Experimental Properties
- Density: 1.064±0.06 g/cm3(Predicted)
- Boiling Point: 281.3±20.0 °C(Predicted)
- PSA: 60.44
Pentanoic acid, 2-acetyl-2-methyl-4-oxo-, methyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3291-38-1 (Pentanoic acid, 2-acetyl-2-methyl-4-oxo-, methyl ester) Related Products
- 1522-34-5(Ethyl 2-acetyl-4-methylpentanoate)
- 1522-46-9(Ethyl 2-Isopropylacetoacetate)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 27132-23-6(Dimethyl diethylmalonate)
- 10420-33-4(1,4-dimethyl 2-acetylbutanedioate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 32249-35-7(Methyl 3-cyclopropyl-3-oxopropanoate)
- 10472-24-9(methyl 2-oxocyclopentane-1-carboxylate)
- 42558-54-3(Methyl 4-methyl-3-oxopentanoate)
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